Cas no 86870-02-2 (1,2,4-Triazolo[4,3-b][1,2,4]triazine,3-(1-methylethyl)-7-(4-methylphenyl)-)

• Product name: 1,2,4-Triazolo[4,3-b][1,2,4]triazine,3-(1-methylethyl)-7-(4-methylphenyl)-
• CAS No: 86870-02-2
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 725456

1,2,4-Triazolo[4,3-b][1,2,4]triazine,3-(1-methylethyl)-7-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b][1,2,4]triazine,3-(1-methylethyl)-7-(4-methylphenyl)-
• 4-(4-methylphenyl)-9-propan-2-yl-1,2,5,7,8-pentazabicyclo[4.3.0]nona-2 ,4,6,8-tetraene
• 7-(4-methylphenyl)-3-propan-2-yl-[1,2,4]triazolo[4,3-b][1,2,4]triazine

• Inchi： 1S/C14H15N5/c1-9(2)13-17-18-14-16-12(8-15-19(13)14)11-6-4-10(3)5-7-11/h4-9H,1-3H3
• InChI Key： QUEAKLMNIRRNQN-UHFFFAOYSA-N
• SMILES： N1=CC(C2=CC=C(C)C=C2)=NC2=NN=C(C(C)C)N12

Computed Properties

• Exact Mass: 253.133
• Monoisotopic Mass: 253.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.26
• Refractive Index: 1.675